BENGHE Foundational & Exploratory

Check Availability & Pricing

IR-806 Dye: A Comprehensive Technical Guide
for Researchers

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: IR-806
CAS No.: 757960-10-4
Cat. No.: B12066224
Get Quote
. J

For Immediate Release

This technical guide provides an in-depth overview of IR-806, a near-infrared (NIR) cyanine
dye, for researchers, scientists, and drug development professionals. The document
consolidates critical safety data, handling protocols, and detailed experimental methodologies
to ensure safe and effective laboratory use.

Chemical and Physical Properties

IR-806 is a water-soluble, photo-stable cyanine dye with a strong absorption peak in the near-
infrared spectrum, making it valuable for a range of biomedical and materials science
applications.[1] Key properties are summarized below.
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Property Value Reference

2-[2-[2-chloro-3-[2-[1,3-
dihydro-3,3-dimethyl-1-(4-
sulfobutyl)-2H-indol-2-ylidene]-
ethylidene]-1-cyclopenten-1-
Synonym ] [1]
yl]-ethenyl]-3,3-dimethyl-1-(4-
sulfobutyl)-3H-indolium

hydroxide, inner salt sodium

salt

CAS Number 757960-10-4

Molecular Formula C37H44CIN2NaOeS:2 [1]
Molecular Weight 735.33 g/mol [1]
Appearance Green to dark green solid [2]
Melting Point 214-218 °C [1]
Maximum Absorption (Amax) 806 nm [1]
Purity >90% [1]

Safety Data and Handling

Proper handling of IR-806 is crucial to ensure laboratory safety. This section outlines the
necessary personal protective equipment (PPE), storage conditions, and first aid measures.

Hazard Identification and Personal Protective Equipment

IR-806 is classified as a combustible solid. While specific toxicological data is not readily
available in the provided search results, standard laboratory precautions for handling chemical
dyes should be strictly followed.
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Precaution

Specification Reference

Eye Protection

Eyeshields or safety glasses

Hand Protection

Chemical-resistant gloves

Respiratory Protection

Type N95 (US) dust mask

Storage and Stability

Proper storage is essential to maintain the stability and efficacy of IR-806 dye.

Condition Temperature Duration Notes Reference

Store in a sealed

container,

Powder -20°C 3 years [2]
protected from
moisture.

4°C 2 years [2]

Aliquot to avoid

In Solvent -80°C 6 months repeated freeze- [2]
thaw cycles.

-20°C 1 month [2]

First Aid Measures

In case of exposure, the following first aid measures should be taken.
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Exposure Route First Aid Protocol

Rinse immediately with plenty of water for at
Eyes least 15 minutes. Seek medical attention if

irritation persists.

Wash off immediately with plenty of water and

Skin
soap.
) Move to fresh air. If breathing is difficult, provide
Inhalation o o ] )
artificial respiration and seek medical attention.
Do NOT induce vomiting. Clean mouth with
Ingestion water and drink plenty of water afterwards. Seek

medical attention.

Experimental Protocols and Applications

IR-806 is a versatile dye with applications in bio-imaging, photothermal therapy, and materials
science. This section details common experimental methodologies.

Preparation of Stock Solutions

A fundamental step in many experimental workflows is the preparation of a stock solution. Due
to its hygroscopic nature, it is recommended to use newly opened DMSO.
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Stock Solution Preparation

Weigh IR-806 powder

'

Dissolve in appropriate solvent (e.g., DMSO)

'

Use ultrasonic bath if needed to aid dissolution

'

Aliquot into smaller volumes

'

Store at recommended temperature (-80°C or -20°C)
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Nanoprobe Synthesis Workflow

Activate IR-806 and Folic Acid
with EDC/NHS in DMSO

:

Add PL-PEG-NH:2 coated UCNSs

l

Stir at Room Temperature for 4 hours

l

Purify by Centrifugation

l

Resuspend in DMSO
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Conceptual PTT Workflow

Prepare IR-806 Nanoparticles

'

Incubate with Target Cells/Tissue

'

NIR Laser Irradiation (e.g., 808 nm)

'

Photothermal Conversion & Heat Generation

'

Cell Ablation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1.1R-806 Dye content 90 % | Sigma-Aldrich [sigmaaldrich.com]
e 2. medchemexpress.com [medchemexpress.com]

e To cite this document: BenchChem. [IR-806 Dye: A Comprehensive Technical Guide for
Researchers]. BenchChem, [2026]. [Online PDF]. Available at:

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b12066224/docs?utm_src=pdf-body-img#ir-806-dye-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/product/b12066224?utm_src=pdf-custom-synthesis#bc-rfq
https://www.sigmaaldrich.com/HK/zh/product/aldrich/543349
https://www.medchemexpress.com/ir-806.html
https://www.benchchem.com/product/b12066224/docs#ir-806-dye-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/product/b12066224/docs#ir-806-dye-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12066224?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b12066224/docs#ir-806-dye-a-comprehensive-
technical-guide-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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